Cas no 1507082-56-5 (4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)-)

• Product Name: 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)-
• CAS No: 1507082-56-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 5151322
• Update Time: 2025-05-23

4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)-

• Inchi： 1S/C8H12N2O2S/c1-4(2)7-10-5(3-13-7)6(9)8(11)12/h3-4,6H,9H2,1-2H3,(H,11,12)
• InChI Key： LMSUOTUIMWIOTD-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C(C)C)=N1)(N)C(=O)O

Additional information on 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)-

Comprehensive Overview of 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- (CAS No. 1507082-56-5)

4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- (CAS No. 1507082-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which includes an α-amino group and a 1-methylethyl (isopropyl) substituent. These functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for thiazole-based compounds has surged due to their versatility in medicinal chemistry. 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- is no exception, as it exhibits promising properties for targeting enzymes and receptors. Its CAS No. 1507082-56-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Users often inquire about its synthesis methods, solubility, and stability under various conditions—key factors for laboratory applications.

The compound’s structural features align with current trends in small-molecule drug development, a hot topic in the pharmaceutical industry. With the rise of personalized medicine and AI-driven drug design, researchers are exploring how 4-Thiazoleacetic acid derivatives can be optimized for higher efficacy and lower toxicity. Online searches frequently include questions like “How does α-amino-2-(1-methylethyl)- enhance drug bioavailability?” or “What are the latest patents involving CAS 1507082-56-5?”—highlighting its commercial and scientific appeal.

From a technical perspective, 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- is often discussed in the context of heterocyclic chemistry. Its thiazole core is known for electron-rich properties, making it a candidate for catalysis and material science applications. Laboratories prioritize its purity and storage conditions, as these factors directly impact experimental outcomes. SEO analytics reveal that terms like “thiazoleacetic acid synthesis” and “CAS 1507082-56-5 suppliers” are high-traffic keywords, underscoring its practical demand.

Beyond pharmaceuticals, this compound’s potential in agrochemical formulations is being investigated. The 1-methylethyl group may contribute to pesticidal or herbicidal activity, aligning with global efforts to develop eco-friendly crop protection agents. Environmental sustainability is a major focus area, and searches for “biodegradable thiazole derivatives” often intersect with discussions about CAS No. 1507082-56-5.

In summary, 4-Thiazoleacetic acid, α-amino-2-(1-methylethyl)- represents a multifaceted compound with broad interdisciplinary relevance. Its CAS No. 1507082-56-5 serves as a critical identifier for researchers and suppliers alike. As innovation in drug discovery and green chemistry accelerates, this compound is poised to remain a focal point in scientific and industrial advancements.